N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide

• IUPAC Name: N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C20H15N3O2/c1-13-5-6-18-17(11-13)23-20(25-18)15-3-2-4-16(12-15)22-19(24)14-7-9-21-10-8-14/h2-12H,1H3,(H,22,24)
• InChI Key: UYROPTDDZWWIDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=N2)C3=CC(=CC=C3)NC(=O)C4=CC=NC=C4
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide, also known as BMN-673, is a poly ADP-ribose polymerase (PARP) inhibitor that has been extensively studied in the field of cancer research. PARP inhibitors have shown promising results in the treatment of various types of cancer, including breast, ovarian, and pancreatic cancer.

Mechanism of Action

N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide is a highly potent and selective PARP inhibitor. It binds to the PARP enzyme and prevents it from repairing DNA damage, leading to the accumulation of DNA damage and ultimately cell death. N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide has been shown to be more effective than other PARP inhibitors in preclinical studies.
Biochemical and Physiological Effects:
N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide has been shown to have potent antitumor activity in preclinical studies. It has also been shown to be well-tolerated in clinical trials, with manageable side effects. N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide has been shown to be effective in patients with BRCA mutations, which are commonly found in breast and ovarian cancer.

Advantages and Limitations for Lab Experiments

N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide has several advantages for use in lab experiments. It is highly potent and selective, making it an effective tool for studying the role of PARP in DNA repair. However, N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide is expensive and may not be readily available in all labs.

Future Directions

There are several future directions for N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide research. One area of interest is the development of combination therapies, where N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide is used in combination with other cancer treatments to enhance their effectiveness. Another area of interest is the development of biomarkers to predict which patients are most likely to respond to N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide therapy. Finally, there is ongoing research into the use of PARP inhibitors like N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide in other diseases, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide involves several steps, including the condensation of 5-methyl-2-aminobenzoxazole with 3-nitrobenzaldehyde, followed by reduction and cyclization to form the benzoxazole ring. The resulting compound is then coupled with isonicotinamide to form N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide.

Scientific Research Applications

N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide has been extensively studied in preclinical and clinical trials for its potential use in cancer therapy. PARP inhibitors like N-[3-(5-methyl-1,3-benzoxazol-2-yl)phenyl]isonicotinamide work by blocking the PARP enzyme, which is involved in DNA repair. By inhibiting this enzyme, cancer cells are unable to repair DNA damage, leading to cell death.